5-Ethyl-2-(2-hydroxy-1-naphthyl)-7-methyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 5-ethyl-2-(2-hydroxynaphthalen-1-yl)-7-methyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C21H24N2O2/c1-3-21-12-22-10-20(2,19(21)25)11-23(13-21)18(22)17-15-7-5-4-6-14(15)8-9-16(17)24/h4-9,18,24H,3,10-13H2,1-2H3
• InChI Key: FWYHSWWEJAATFT-UHFFFAOYSA-N
• SMILES: CCC12CN3CC(C1=O)(CN(C2)C3C4=C(C=CC5=CC=CC=C54)O)C

Description

5-Ethyl-2-(2-hydroxy-1-naphthyl)-7-methyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is a chemical compound that has gained significant attention in the scientific community due to its potential medical applications. This compound is a tricyclic antidepressant that has been found to have a unique mechanism of action, making it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 5-Ethyl-2-(2-hydroxy-1-naphthyl)-7-methyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one involves the inhibition of serotonin and norepinephrine reuptake, which leads to an increase in the levels of these neurotransmitters in the brain. Additionally, this compound has been found to modulate various neurotransmitter receptors, including the serotonin 5-HT2A receptor and the α2-adrenergic receptor. These effects contribute to the antidepressant and anxiolytic properties of the compound.
Biochemical and Physiological Effects:
Studies have shown that 5-Ethyl-2-(2-hydroxy-1-naphthyl)-7-methyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has a number of biochemical and physiological effects. These include an increase in the levels of serotonin and norepinephrine in the brain, as well as the modulation of various neurotransmitter receptors. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Ethyl-2-(2-hydroxy-1-naphthyl)-7-methyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one in lab experiments is its unique mechanism of action. This makes it a promising candidate for the treatment of various neurological disorders, and it may also have applications in other areas of medicine. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are a number of future directions for research on 5-Ethyl-2-(2-hydroxy-1-naphthyl)-7-methyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. One area of interest is the development of new synthetic methods that are more efficient and scalable than the current method. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various neurological disorders. Finally, studies are needed to evaluate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of 5-Ethyl-2-(2-hydroxy-1-naphthyl)-7-methyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one involves a series of chemical reactions. The starting material for the synthesis is 2-naphthol, which is first reacted with ethyl bromide to form the ethyl ether derivative. This derivative is then reacted with methylamine to form the corresponding amine. The final step involves cyclization of the amine with a ketone to form the tricyclic compound.

Scientific Research Applications

Research on 5-Ethyl-2-(2-hydroxy-1-naphthyl)-7-methyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has primarily focused on its potential use as a treatment for various neurological disorders. Studies have shown that this compound has a unique mechanism of action that involves the inhibition of serotonin and norepinephrine reuptake, as well as the modulation of various neurotransmitter receptors. These effects make it a promising candidate for the treatment of depression, anxiety, and other mood disorders.